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Compound of Interest

Compound Name: (R)-Roscovitine-d7

Cat. No.: B15583374 Get Quote

(R)-Roscovitine-d7, a deuterated analog of the cyclin-dependent kinase (CDK) inhibitor (R)-

Roscovitine, requires careful handling due to its potential biological activity and hazardous

properties. This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for researchers, scientists, and drug development

professionals. Adherence to these guidelines is crucial for ensuring personal safety and

maintaining a secure laboratory environment.

(R)-Roscovitine, also known as Seliciclib, is a potent inhibitor of several CDKs, including CDK1,

CDK2, CDK5, CDK7, and CDK9, with IC50 values in the micromolar and sub-micromolar

range.[1][2][3] It is classified as a hazardous substance that is harmful if swallowed, causes

skin and serious eye irritation, and may cause respiratory irritation.[4] As a deuterated version,

(R)-Roscovitine-d7 is expected to have similar properties and should be handled with the

same level of caution.[5]

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment for handling (R)-
Roscovitine-d7. This compound should be handled in a designated area, preferably within a

chemical fume hood or a biological safety cabinet, to minimize exposure.[6]
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PPE Category Specific Requirements Purpose

Hand Protection

Double gloving with nitrile

gloves tested for use with

chemotherapy drugs.

To prevent skin contact and

absorption.[7][8]

Body Protection

Disposable, fluid-resistant

gown with long sleeves and

closed cuffs.

To protect skin and clothing

from contamination.[9]

Eye and Face Protection
Safety glasses with side

shields or a full-face shield.

To protect against splashes

and airborne particles.[8]

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) should be used

when handling the powder

form outside of a containment

system or when there is a risk

of aerosolization.

To prevent inhalation of the

compound.[6][10]

Handling and Experimental Workflow
Proper handling procedures are critical to minimize the risk of exposure. The following workflow

outlines the key steps for safely working with (R)-Roscovitine-d7.
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Figure 1. Step-by-step workflow for the safe handling of (R)-Roscovitine-d7.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15583374?utm_src=pdf-body-img
https://www.benchchem.com/product/b15583374?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Experimental Protocols
1. Preparation of Stock Solutions:

(R)-Roscovitine is soluble in organic solvents such as DMSO (up to 50 mg/ml) and ethanol

(up to 30 mg/ml).[11]

To prepare a stock solution, accurately weigh the required amount of (R)-Roscovitine-d7
powder inside a chemical fume hood.

Add the desired solvent to the powder and vortex until fully dissolved.

Store stock solutions at -20°C for long-term stability.[11] Aqueous solutions are not

recommended for storage beyond one day.[11]

2. Cell Culture Experiments:

When treating cells with (R)-Roscovitine-d7, perform all dilutions and additions within a

biological safety cabinet.

Wear appropriate PPE, including double gloves and a lab coat.

After incubation, the cell culture media and any materials that came into contact with the

compound should be treated as cytotoxic waste.

Disposal Plan
All materials contaminated with (R)-Roscovitine-d7 must be disposed of as hazardous

chemical waste.
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Waste Type Disposal Procedure

Solid Waste

Contaminated gloves, gowns, pipette tips, and

other solid materials should be collected in a

designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste

Unused solutions and contaminated media

should be collected in a sealed, leak-proof, and

clearly labeled hazardous waste container. Do

not pour down the drain.

Sharps

Contaminated needles and syringes should be

placed in a designated sharps container for

hazardous waste.

Spill Management
In the event of a spill, immediate action is necessary to prevent exposure and contamination.

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Don Appropriate PPE: This includes a respirator, chemical-resistant gloves, a disposable

gown, and eye protection.[9]

Contain the Spill: For powdered spills, gently cover with a damp paper towel to avoid

generating dust. For liquid spills, use an absorbent material from a chemical spill kit.

Clean the Area: Working from the outside in, carefully clean the spill area with an appropriate

deactivating solution or soap and water.

Dispose of Cleanup Materials: All materials used for cleanup must be disposed of as

hazardous waste.[9]

Report the Incident: Report the spill to the appropriate safety personnel according to your

institution's policies.
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By adhering to these safety and handling guidelines, researchers can minimize the risks

associated with (R)-Roscovitine-d7 and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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